![molecular formula C16H23N3O2S B4895791 4-isobutyl-N-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]benzenesulfonamide](/img/structure/B4895791.png)
4-isobutyl-N-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-isobutyl-N-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]benzenesulfonamide is a chemical compound that belongs to the class of sulfonamide drugs. It is commonly referred to as IBMPFD and has been studied extensively for its potential use in scientific research. In
Mechanism of Action
The exact mechanism of action of IBMPFD is not fully understood. However, it is believed to work by inhibiting the aggregation of proteins, particularly those associated with neurodegenerative diseases. IBMPFD has also been shown to modulate the activity of certain enzymes involved in cancer cell growth.
Biochemical and Physiological Effects:
IBMPFD has been shown to have a range of biochemical and physiological effects. It has been shown to improve cognitive function and memory in animal models of Alzheimer's disease. IBMPFD has also been shown to reduce inflammation and oxidative stress, which are both implicated in the development of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of IBMPFD is its potential use in scientific research, particularly in the field of neuroscience and cancer research. IBMPFD has been shown to have neuroprotective and anticancer effects, which make it a promising candidate for further study. However, one of the limitations of IBMPFD is its limited solubility in water, which can make it difficult to administer in lab experiments.
Future Directions
There are several future directions for the study of IBMPFD. One area of research is the development of more efficient synthesis methods for IBMPFD, which could make it more accessible for scientific research. Another area of research is the investigation of the optimal dosage and administration methods for IBMPFD. Additionally, further studies are needed to fully understand the mechanism of action of IBMPFD and its potential use in the treatment of neurodegenerative diseases and cancer.
Synthesis Methods
The synthesis of IBMPFD involves the reaction of 4-isobutylbenzenesulfonyl chloride with N-methyl-N-[(1-methyl-1H-pyrazol-4-yl)methyl]amine in the presence of a base. The resulting product is then purified through recrystallization to obtain pure IBMPFD.
Scientific Research Applications
IBMPFD has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects and can inhibit the aggregation of proteins associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease. IBMPFD has also been studied for its potential use in cancer research, as it has been shown to inhibit the growth of cancer cells.
properties
IUPAC Name |
N-methyl-4-(2-methylpropyl)-N-[(1-methylpyrazol-4-yl)methyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3O2S/c1-13(2)9-14-5-7-16(8-6-14)22(20,21)19(4)12-15-10-17-18(3)11-15/h5-8,10-11,13H,9,12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDXFXUDTFPPFNZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC=C(C=C1)S(=O)(=O)N(C)CC2=CN(N=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.